Cas no 2219378-64-8 (3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid
• CAS No: 2219378-64-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6194352
• PubChem ID: 165605534
• Update Time: 2025-06-30

3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid
• EN300-1708980
• 2219378-64-8
• 3-formyl-4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid

• Inchi： 1S/C10H8N2O3/c1-6-3-2-4-12-9(6)7(5-13)8(11-12)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： JYWQYTHQLPXPJM-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=C2C(C)=CC=CN2N=1)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.7Ų

Additional information on 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid

Introduction to 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid (CAS No: 2219378-64-8)

3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid, identified by the CAS number 2219378-64-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both a formyl group and a carboxylic acid moiety in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The structural framework of 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid consists of a fused ring system comprising a pyrazole ring linked to an apyridine ring. The formyl group (–CHO) at the 3-position and the carboxylic acid group (–COOH) at the 2-position are key functional groups that contribute to its reactivity and potential biological applications. The methyl substituent at the 4-position of the pyrazole ring further influences the electronic properties and spatial orientation of the molecule, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in pyrazoloapyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory activity against multiple targets, including kinases, enzymes, and receptors involved in cancer progression, inflammation, and infectious diseases. The formyl group in 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid serves as a reactive handle for further chemical modifications, allowing for the introduction of diverse pharmacophores or bioisosteres to optimize potency and selectivity.

One of the most compelling aspects of 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid is its potential as a building block for the development of novel therapeutic agents. Researchers have leveraged its scaffold to synthesize derivatives with enhanced pharmacokinetic properties or improved target engagement. For instance, modifications at the 5-position of the apyridine ring have been explored to introduce polar or lipophilic groups that modulate solubility and membrane permeability. Such structural diversifications are crucial for advancing drug candidates through preclinical and clinical development pipelines.

The carboxylic acid group in 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid offers additional opportunities for derivatization. It can be esterified to improve stability during formulation or coupled with amino groups via amide bond formation to enhance binding interactions with biological targets. These modifications are particularly relevant in peptidomimetics and protein-protein interaction inhibitors, where precise control over molecular architecture is essential.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid. Molecular docking studies have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These virtual screening approaches complement traditional high-throughput screening methods, enabling more efficient identification of lead compounds with promising pharmacological profiles.

The synthesis of 3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid typically involves multi-step organic reactions that construct the heterocyclic core while introducing the desired functional groups. Key synthetic strategies include condensation reactions between appropriately substituted pyrazole and pyridine precursors, followed by formylation and carboxylation steps. Advances in catalytic methods have improved yields and reduced byproduct formation, making these synthetic routes more sustainable and scalable.

In conclusion,3-formyl-4-methylpyrazolo1,5-apyridine-2-carboxylic acid (CAS No: 2219378-64-8) represents a valuable scaffold in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play a pivotal role in shaping future generations of pharmaceuticals.